Cas no 1705207-34-6 (5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole)
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- Methanone, 2,1,3-benzothiadiazol-5-yl[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-
- benzo[c][1,2,5]thiadiazol-5-yl(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
- 2,1,3-benzothiadiazol-5-yl-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]methanone
- 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole
-
- Inchi: 1S/C22H21N5O2S/c1-14-5-2-3-7-17(14)21-23-20(29-24-21)11-15-6-4-10-27(13-15)22(28)16-8-9-18-19(12-16)26-30-25-18/h2-3,5,7-9,12,15H,4,6,10-11,13H2,1H3
- InChI Key: HBWUZNHNGYJAIB-UHFFFAOYSA-N
- SMILES: S1N=C2C([H])=C([H])C(=C([H])C2=N1)C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])[H])=NO2)C1([H])[H])=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 610
- XLogP3: 4.2
- Topological Polar Surface Area: 113
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6497-1091-2μmol |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-5μmol |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-10μmol |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-20μmol |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-1mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-2mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-3mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-4mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-5mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6497-1091-10mg |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole |
1705207-34-6 | 10mg |
$79.0 | 2023-09-08 |
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole (CAS 1705207-34-6): A Comprehensive Overview
5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole (CAS 1705207-34-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical research and organic chemistry. This structurally complex molecule combines multiple pharmacophores, including the 1,2,4-oxadiazole and benzothiadiazole moieties, which are known for their diverse biological activities. The presence of these functional groups makes this compound particularly interesting for drug discovery applications.
The molecular structure of 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole features a central piperidine ring that serves as a scaffold connecting the aromatic systems. The 2-methylphenyl substitution on the oxadiazole ring contributes to the compound's lipophilicity, while the benzothiadiazole unit may enhance electronic properties. Researchers are particularly interested in how these structural elements influence the compound's potential as a kinase inhibitor or GPCR modulator, which are hot topics in current medicinal chemistry.
Recent studies have focused on the synthetic routes to CAS 1705207-34-6, with particular emphasis on the 1,2,4-oxadiazole formation and piperidine functionalization steps. The compound's synthesis typically involves multi-step procedures that require careful optimization of reaction conditions. Many researchers are searching for information about efficient synthesis of complex heterocycles and piperidine derivatives in drug discovery, making this compound a relevant case study.
The physicochemical properties of 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole have been characterized using various analytical techniques. Its logP value suggests moderate lipophilicity, which is crucial for understanding its potential bioavailability and blood-brain barrier penetration - key parameters frequently searched by pharmaceutical researchers. The compound's solubility profile in different solvents is also of particular interest for formulation development.
In pharmacological research, CAS 1705207-34-6 has shown promise in preliminary screening assays. The presence of both oxadiazole and benzothiadiazole moieties suggests potential activity against various biological targets. Current research trends indicate growing interest in multi-target drug design and polypharmacology approaches, where compounds like this may offer advantages. Scientists are particularly curious about its potential structure-activity relationships and how modifications might affect its biological profile.
The stability of 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole under various conditions has been investigated, with results showing reasonable stability at physiological pH. This is important information for researchers looking into drug-like properties of heterocyclic compounds and medicinal chemistry optimization strategies. The compound's photostability has also been evaluated, as this is a common concern with benzothiadiazole-containing molecules.
From a commercial perspective, CAS 1705207-34-6 is currently available from specialized chemical suppliers as a research compound. The market for such complex heterocyclic building blocks has been growing steadily, driven by increasing demand in drug discovery programs and medicinal chemistry research. Many pharmaceutical companies are actively searching for novel scaffolds for lead optimization, making compounds like this particularly valuable.
Future research directions for 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole may include more detailed biological evaluation, structural modifications to improve potency or selectivity, and formulation studies. The compound represents an interesting example of modern fragment-based drug design principles, combining multiple privileged structures in one molecule. This aligns well with current trends in rational drug design and computational chemistry approaches that many researchers are investigating.
For synthetic chemists, the challenges in preparing CAS 1705207-34-6 offer opportunities to develop new heterocycle formation methodologies and selective functionalization techniques. The compound's structure presents several interesting synthetic chemistry challenges, particularly in achieving high yields and purity in the final steps. These aspects are frequently searched topics in organic chemistry forums and research databases.
In conclusion, 5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole (CAS 1705207-34-6) represents a fascinating example of modern medicinal chemistry. Its complex structure and potential biological activities make it a compound of significant interest in pharmaceutical research. As the field continues to evolve, this molecule may serve as a valuable tool for understanding structure-activity relationships in heterocyclic drug candidates and inspire new directions in small molecule therapeutics development.
1705207-34-6 (5-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)-2,1,3-benzothiadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)